[(2,3-Dichlorophenyl)methyl](2-methoxyethyl)amine

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• IUPAC Name: N-[(2,3-dichlorophenyl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C10H13Cl2NO/c1-14-6-5-13-7-8-3-2-4-9(11)10(8)12/h2-4,13H,5-7H2,1H3
• InChI Key: VTKLZMJBCYSIJK-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=C(C(=CC=C1)Cl)Cl

Description

(2,3-Dichlorophenyl)methylamine is a secondary amine characterized by a 2,3-dichlorobenzyl group linked to a 2-methoxyethylamine moiety. The 2,3-dichlorophenyl group is a common pharmacophore in antipsychotic and antimicrobial agents, as seen in drugs like aripiprazole derivatives () and antimicrobial carboxamides (). The 2-methoxyethyl substituent enhances solubility and bioavailability compared to bulkier alkyl groups, a feature observed in compounds like Rilapladib () and clevidipine ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,3-Dichlorophenyl)methylamine typically involves the reaction of 2,3-dichlorobenzyl chloride with 2-methoxyethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

(2,3-Dichlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atoms are replaced by other nucleophiles like hydroxide, alkoxide, or amine groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

(2,3-Dichlorophenyl)methylamine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in the development of pharmaceuticals, particularly in the treatment of neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of (2,3-Dichlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways or interact with receptors to alter cellular signaling processes .

Comparison with Similar Compounds

Target Compound: (2,3-Dichlorophenyl)methylamine

• Structure : 2,3-Dichlorobenzyl group + 2-methoxyethylamine.
• Key Features : The 2-methoxyethyl group balances lipophilicity and solubility, making it favorable for membrane permeability.

Analog 1: (2,3-Dichlorophenyl)methylamine hydrochloride ()

• Structure : 2,3-Dichlorobenzyl group + methylamine.
• Comparison : The methyl group reduces steric hindrance but may decrease solubility. This compound is marketed as a pharmaceutical intermediate, highlighting its utility in synthesizing active agents.

Analog 2: (2,3-Dichlorophenyl)methylamine hydrochloride ()

• Structure : 2,3-Dichlorobenzyl group + isopropylamine.

Property	Target Compound	Methyl Analog ()	Isopropyl Analog ()
Molecular Formula	C10H12Cl2NO	C8H10Cl2N·HCl	C10H14Cl2N·HCl
Molecular Weight	~233.12 (free base)	210.53 (free base)	248.59 (free base)
Solubility	Moderate (2-methoxyethyl)	Low (methyl)	Very low (isopropyl)
Pharmaceutical Use	Research intermediate	Intermediate	Intermediate

Functional Group Modifications

Compound 49b: (3-[2,3-Dichlorobenzyloxy]benzyl)(2-methoxyethyl)amine ()

• Structure : Incorporates a benzyloxy linker and a 2-methoxyethylamine.
• This compound was synthesized via reductive amination (NaBH4), a method applicable to the target compound .

Imidazole Derivative: 5-(4-Chlorophenyl)-N-(2,3-dichlorobenzyl)-1-(2-methoxyethyl)-1H-imidazol-2-amine ()

• Structure : Imidazole core with 2-methoxyethyl and dichlorobenzyl groups.
• Comparison : The imidazole ring introduces hydrogen-bonding capacity, which may improve target affinity. Molecular weight (410.723) is higher than the target compound, affecting pharmacokinetics .

Pharmacological Context

Aripiprazole Lauroxil ()

• Structure : 2,3-Dichlorophenyl-piperazine derivative with a lauroxil ester.

Clevidipine Butyrate ()

• Structure : Dihydropyridine with a 2,3-dichlorophenyl group.
• Comparison : Demonstrates the versatility of the 2,3-dichlorophenyl moiety in diverse therapeutic areas (e.g., antihypertensive vs. antipsychotic) .

Biological Activity

(2,3-Dichlorophenyl)methylamine is an organic compound with significant potential in various biological applications. Its unique structure, characterized by a dichlorophenyl group and a methoxyethyl amine moiety, suggests a range of biological activities, including antimicrobial and anticancer properties. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Chemical Formula : C$_{11}$H$_{14}$Cl$_{2}$N
• Molecular Weight : Approximately 248.15 g/mol
• Structural Features :
  • Dichlorophenyl group
  • Methoxyethyl amine side chain

Biological Activity Overview

Research indicates that (2,3-Dichlorophenyl)methylamine exhibits various biological activities:

• Antimicrobial Activity : The compound has been investigated for its potential to inhibit the growth of various microbial strains.
• Anticancer Properties : Studies suggest that it may induce apoptosis in cancer cells through specific molecular interactions.
• Enzyme Inhibition : It has shown promise in inhibiting carbohydrate-hydrolyzing enzymes, which could be relevant for metabolic disorders.

The biological activity of (2,3-Dichlorophenyl)methylamine is thought to involve:

• Receptor Binding : The compound may interact with specific receptors or enzymes, modulating their activity and leading to biological responses such as antimicrobial effects or apoptosis in cancer cells.
• Oxidative Stress Induction : It may induce oxidative stress in target cells, contributing to its anticancer properties.

Antimicrobial Studies

A study evaluated the antimicrobial efficacy of (2,3-Dichlorophenyl)methylamine against several bacterial strains. The results indicated a significant reduction in bacterial growth at certain concentrations, suggesting its potential as an antimicrobial agent.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	50 µg/mL
S. aureus	40 µg/mL
P. aeruginosa	60 µg/mL

Anticancer Activity

In vitro studies demonstrated that the compound could induce apoptosis in human cancer cell lines. The mechanism was linked to the activation of caspase pathways.

Cell Line	IC$_{50}$ (µM)	Apoptosis Induction (%)
HeLa	25	70
MCF-7	30	65

Enzyme Inhibition

Research focusing on carbohydrate-hydrolyzing enzyme inhibition revealed that (2,3-Dichlorophenyl)methylamine effectively inhibited alpha-glucosidase activity.

Enzyme	Inhibition (%) at 100 µM
Alpha-glucosidase	85